3-Amino-N-methyl-N-(1-methylpiperidin-4-yl)propanamide;dihydrochloride

• IUPAC Name: 3-amino-N-methyl-N-(1-methylpiperidin-4-yl)propanamide;dihydrochloride
• InChI: InChI=1S/C10H21N3O.2ClH/c1-12-7-4-9(5-8-12)13(2)10(14)3-6-11;;/h9H,3-8,11H2,1-2H3;2*1H
• InChI Key: MIFJCYBIJMHMIL-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)N(C)C(=O)CCN.Cl.Cl
• Molecular Formula: C10H23Cl2N3O
• Molecular Weight: 272.21 g/mol
• CAS RN: 2408969-14-0

Description

3-Amino-N-methyl-N-(1-methylpiperidin-4-yl)propanamide dihydrochloride is a chemical compound used in scientific research. Its applications range from drug discovery to organic synthesis.

Molecular Structure Analysis

The InChI code for this compound is 1S/C10H21N3O.2ClH/c1-12-7-4-9 (5-8-12)13 (2)10 (14)3-6-11;;/h9H,3-8,11H2,1-2H3;2*1H. This code represents the molecular structure of the compound.

Physical And Chemical Properties Analysis

The molecular weight of this compound is 272.22. It is a powder at room temperature.

Scientific Research Applications

Synthesis and Biological Properties

• Researchers have developed new basic N-(5-aryl-1,3,4-oxadiazol-2-yl) propanamides and butanamides, which were shown to have considerable local anesthetic activity. This study highlights the significance of specific secondary amines in the synthesis and their potential biological applications (Saxena, Singh, Agarwal, & Mehra, 1984).

Microwave-assisted Synthesis

• A new microwave-assisted synthesis method has been reported for 3-(5-amino-1H-1,2,4-triazol-3-yl)propanamides, indicating its utility in medicinal and agricultural chemistry due to the versatility of the 1,2,4-triazole scaffold. The successful synthesis of these compounds suggests a potential for diverse applications in these fields (Tan, Lim, & Dolzhenko, 2017).

Urease Inhibition and Cytotoxicity

• A novel series of bi-heterocyclic propanamides exhibited very promising activity against the enzyme urease, and were also observed to be less cytotoxic agents. This indicates their potential in medical applications, particularly as urease inhibitors with reduced side effects (Abbasi, Ramzan, ur-Rehman, Siddiqui, Hassan, Shah, Ashraf, Shahid, & Seo, 2020).

Complexes with Palladium(II) Chloride

• Research on the complexes of palladium(II) chloride with 3-(pyrazol-1-yl)propanamide and related ligands suggests the potential for chemical applications, particularly in the formation of supramolecular hydrogen-bonded chains and cyclic dimers, which may have implications in material science and catalysis (Palombo, Liebing, Hildebrand, Patrikus, Assarsson, Wang, Amenta, Engelhardt, Edelmann, & Gilje, 2019).

Safety and Hazards

This compound has been classified with the GHS07 pictogram. The hazard statements include H302, H315, H319, and H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501.